ETHYLENEDIAMINETETRAACETIC ACID, IRON (III), MONOSODIUM SALT
Overview
Description
Ethylenediaminetetraacetic acid, iron (III), monosodium salt is a coordination compound widely used in various scientific and industrial applications. It is known for its ability to chelate metal ions, particularly iron, making it useful in eliminating enzyme inhibition by traces of heavy metals and inhibiting enzymes that require divalent cations as cofactors .
Preparation Methods
Synthetic Routes and Reaction Conditions
Ethylenediaminetetraacetic acid, iron (III), monosodium salt can be synthesized by reacting ethylenediaminetetraacetic acid (EDTA) with ferric chloride (FeCl3) in the presence of sodium hydroxide (NaOH). The reaction typically occurs at elevated temperatures (80-100°C) to ensure complete complexation .
Industrial Production Methods
In industrial settings, the production involves dissolving ethylenediaminetetraacetic acid in water, followed by the addition of ferric chloride and sodium hydroxide. The mixture is then heated to facilitate the reaction, and the product is isolated by filtration and drying .
Chemical Reactions Analysis
Types of Reactions
Ethylenediaminetetraacetic acid, iron (III), monosodium salt primarily undergoes chelation reactions, where it forms stable complexes with metal ions. It can also participate in redox reactions, particularly involving iron, where the iron center can undergo oxidation or reduction .
Common Reagents and Conditions
Chelation Reactions: Typically involve metal ions such as calcium, magnesium, and other transition metals.
Redox Reactions: Often involve oxidizing agents like hydrogen peroxide or reducing agents like ascorbic acid.
Major Products Formed
The major products formed from these reactions are stable metal-EDTA complexes, which are water-soluble and can be easily separated from the reaction mixture .
Scientific Research Applications
Ethylenediaminetetraacetic acid, iron (III), monosodium salt has a wide range of applications in scientific research:
Chemistry: Used as a chelating agent to sequester metal ions in solution, preventing unwanted side reactions.
Mechanism of Action
The primary mechanism of action of ethylenediaminetetraacetic acid, iron (III), monosodium salt involves chelation, where the compound binds to metal ions through its multiple carboxylate and amine groups. This binding forms a stable complex, effectively sequestering the metal ions and preventing them from participating in other chemical reactions . The iron center in the complex can also undergo redox reactions, contributing to its versatility in various applications .
Comparison with Similar Compounds
Similar Compounds
- Ethylenediaminetetraacetic acid disodium salt dihydrate
- Ethylenediaminetetraacetic acid tetrasodium salt dihydrate
- Ethylenediaminetetraacetic acid ferric sodium salt
- Ferric citrate
- Iron (II) sulfate heptahydrate
Uniqueness
Ethylenediaminetetraacetic acid, iron (III), monosodium salt is unique due to its specific ability to chelate iron (III) ions effectively, making it particularly useful in applications requiring the stabilization and delivery of iron. Its monosodium form also enhances its solubility and bioavailability compared to other similar compounds .
Properties
CAS No. |
10346-69-7 |
|---|---|
Molecular Formula |
C10H16N2O |
Molecular Weight |
0 |
Origin of Product |
United States |
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